Cas no 1807288-98-7 (Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate
• CAS No: 1807288-98-7
• MF: C₁₁H₈F₃NO₃S
• MW: 291.246332168579
• CID: 4958380
• Update Time: 2025-06-07

Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO3S/c1-2-18-10(17)8-6(5-15)3-4-7(16)9(8)19-11(12,13)14/h3-4,16H,2H2,1H3
• InChI Key： BPHUQWAJAXQSMM-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(=CC=C(C#N)C=1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.2
• Topological Polar Surface Area: 95.6

Additional information on Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1807288-98-7)

Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1807288-98-7) is a highly specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This benzoate derivative features a cyano group, a hydroxy group, and a trifluoromethylthio moiety, making it a versatile intermediate in organic synthesis. Researchers and manufacturers are increasingly interested in this compound for its potential role in pharmaceutical development, agrochemical formulations, and material science.

The compound's molecular structure is characterized by the presence of a benzene ring substituted with functional groups that enhance its reactivity and stability. The ethyl ester group at the 1-position, combined with the cyano group at the 6-position, contributes to its solubility in organic solvents, while the hydroxy group at the 3-position offers opportunities for further chemical modifications. The trifluoromethylthio group at the 2-position is particularly noteworthy, as it imparts unique electronic and steric properties that are valuable in drug discovery and catalysis.

In the context of pharmaceutical research, Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate has been explored as a building block for the synthesis of bioactive molecules. Its multifunctional structure allows for the creation of compounds with potential anti-inflammatory, antimicrobial, or anticancer properties. Recent studies have highlighted its utility in the development of small-molecule inhibitors targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and targeted therapies.

The agrochemical industry has also shown interest in this compound due to its potential applications in crop protection and pest management. The trifluoromethylthio group is known to enhance the bioactivity of certain agrochemicals, making Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate a promising candidate for the development of next-generation pesticides or herbicides. Its stability under environmental conditions further adds to its appeal for sustainable agriculture practices.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and other organic transformations. The presence of both electron-withdrawing (cyano and trifluoromethylthio) and electron-donating (hydroxy) groups creates a balanced reactivity profile, enabling chemists to tailor its properties for specific applications. This versatility has made it a subject of interest in academic research and industrial R&D.

Recent trends in green chemistry have also brought attention to Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate as a potential candidate for eco-friendly synthesis. Researchers are investigating ways to optimize its production using catalytic methods or renewable feedstocks, reducing waste and energy consumption. This aligns with the broader industry shift toward sustainable chemical manufacturing and circular economy principles.

In summary, Ethyl 6-cyano-3-hydroxy-2-(trifluoromethylthio)benzoate (CAS No. 1807288-98-7) is a multifaceted compound with significant potential across multiple domains. Its unique structural features, combined with its applicability in pharmaceuticals, agrochemicals, and advanced materials, make it a compelling subject for ongoing research and development. As industries continue to prioritize innovation and sustainability, this compound is likely to remain at the forefront of scientific and industrial advancements.